N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide
Overview
Description
N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicinal chemistry. This compound is commonly referred to as DFB or DFB-Br, and it is a derivative of the widely studied drug, gabapentin. In
Mechanism of Action
The mechanism of action of N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide is not fully understood. However, it is believed to act on the alpha-2-delta subunit of voltage-gated calcium channels, which are involved in the release of neurotransmitters such as glutamate and GABA. By modulating the activity of these channels, N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide may reduce the release of excitatory neurotransmitters and increase the release of inhibitory neurotransmitters, resulting in its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of glutamate and increase the release of GABA in the brain, resulting in its anticonvulsant and analgesic effects. Additionally, it has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide in lab experiments is its relatively simple synthesis method. Additionally, it has been shown to have potent anticonvulsant and analgesic effects, making it a useful tool for studying these conditions. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are a number of potential future directions for research on N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide. One area of interest is its potential use in the treatment of anxiety and depression. Additionally, further studies could be conducted to investigate its mechanism of action and to identify other potential therapeutic applications. Finally, research could be conducted to develop more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
The synthesis of N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide involves the reaction of 4-(3,4-difluorophenyl)butanoyl chloride with sodium cyanomethanide. This reaction takes place in the presence of a catalyst such as copper iodide or copper (II) chloride. The product is then purified using column chromatography, resulting in a white solid with a melting point of approximately 95-97°C.
Scientific Research Applications
N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have anticonvulsant and analgesic properties, making it a promising candidate for the treatment of epilepsy and neuropathic pain. Additionally, it has been investigated for its potential use in the treatment of anxiety and depression.
properties
IUPAC Name |
N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2N2O/c13-10-5-4-9(8-11(10)14)2-1-3-12(17)16-7-6-15/h4-5,8H,1-3,7H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZTJRCMFNWVTDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCCC(=O)NCC#N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyanomethyl)-4-(3,4-difluorophenyl)butanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1H-benzo[d]imidazol-1-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide](/img/structure/B2383193.png)
![N-Ethyl-N-[2-oxo-2-[4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl]ethyl]prop-2-enamide](/img/structure/B2383202.png)
![2-(2-Fluorophenoxy)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]propan-1-one](/img/structure/B2383206.png)
![2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide](/img/structure/B2383211.png)
![8-chloro-2-methyl-3-(4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}phenyl)-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one](/img/structure/B2383212.png)